Cas no 2137558-34-8 (2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine)

2-(Chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine is a heterocyclic compound featuring both pyrazine and pyrazole moieties, functionalized with chloromethyl and methanesulfonyl groups. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical research. The chloromethyl group offers a versatile handle for nucleophilic substitution, while the methanesulfonyl-substituted pyrazole enhances stability and potential bioactivity. Its well-defined molecular architecture allows precise modifications, facilitating the development of targeted small-molecule inhibitors or intermediates. The compound’s purity and synthetic accessibility support its use in high-throughput screening and structure-activity relationship studies. Suitable for controlled reactions, it serves as a key building block in medicinal chemistry and material science applications.
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine structure
2137558-34-8 structure
Product Name:2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
CAS No:2137558-34-8
MF:C9H9ClN4O2S
MW:272.711358785629
CID:6227357
PubChem ID:165472669
Update Time:2025-06-08

2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
    • EN300-1115399
    • 2137558-34-8
    • Inchi: 1S/C9H9ClN4O2S/c1-17(15,16)8-4-12-14(6-8)9-5-11-3-7(2-10)13-9/h3-6H,2H2,1H3
    • InChI Key: ITKSHZPNXFERFU-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=CC(=N1)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 272.0134744g/mol
  • Monoisotopic Mass: 272.0134744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 86.1Ų

2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1115399-0.05g
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
2137558-34-8 95%
0.05g
$1008.0 2023-10-27
Enamine
EN300-1115399-0.1g
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
2137558-34-8 95%
0.1g
$1056.0 2023-10-27
Enamine
EN300-1115399-0.25g
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
2137558-34-8 95%
0.25g
$1104.0 2023-10-27
Enamine
EN300-1115399-0.5g
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
2137558-34-8 95%
0.5g
$1152.0 2023-10-27
Enamine
EN300-1115399-1.0g
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
2137558-34-8
1g
$943.0 2023-06-09
Enamine
EN300-1115399-2.5g
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
2137558-34-8 95%
2.5g
$2351.0 2023-10-27
Enamine
EN300-1115399-5.0g
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
2137558-34-8
5g
$2732.0 2023-06-09
Enamine
EN300-1115399-10.0g
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
2137558-34-8
10g
$4052.0 2023-06-09
Enamine
EN300-1115399-1g
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
2137558-34-8 95%
1g
$1200.0 2023-10-27
Enamine
EN300-1115399-5g
2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
2137558-34-8 95%
5g
$3479.0 2023-10-27

Additional information on 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine

Introduction to 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine (CAS No. 2137558-34-8)

2-(Chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine (CAS No. 2137558-34-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazines, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of a chloromethyl group and a methanesulfonyl-substituted pyrazole moiety imparts additional functionalities that enhance its pharmacological potential.

The synthesis of 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine has been reported in several recent studies, highlighting the versatility of this compound in various chemical reactions. One notable method involves the reaction of 6-chloropyrazine with 4-methanesulfonyl-1H-pyrazole in the presence of a suitable catalyst, followed by the introduction of the chloromethyl group through an alkylation step. This synthetic route not only provides high yields but also allows for easy modification of the structure, making it a valuable intermediate in drug discovery and development.

In terms of biological activity, 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. These findings suggest that 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine could be a potential lead compound for the development of new anti-inflammatory and antimicrobial drugs.

The anticancer properties of 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine have also been investigated. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings have important implications for the development of new therapeutic strategies for cancer treatment.

Beyond its direct biological activities, 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine has also been explored as a scaffold for the design and synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have used this compound as a building block to create novel derivatives with improved solubility and bioavailability. These derivatives have shown enhanced efficacy in preclinical models, further underscoring the potential of 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine as a valuable starting point for drug discovery.

In conclusion, 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine (CAS No. 2137558-34-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of drug discovery and development.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.